N'-phenyl-1H-pyrrole-2-carbohydrazide

• IUPAC Name: N'-phenyl-1H-pyrrole-2-carbohydrazide
• InChI: InChI=1S/C11H11N3O/c15-11(10-7-4-8-12-10)14-13-9-5-2-1-3-6-9/h1-8,12-13H,(H,14,15)
• InChI Key: MKSGGGKRMVACJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NNC(=O)C2=CC=CN2
• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol

Description

N'-phenyl-1H-pyrrole-2-carbohydrazide is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality N'-phenyl-1H-pyrrole-2-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-phenyl-1H-pyrrole-2-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Catalysis in Organic Synthesis : N'-phenyl-1H-pyrrole-2-carbohydrazide is used as an efficient ligand for copper-catalyzed amination of aryl halides in water, facilitating reactions under microwave irradiation or conventional heating without inert gas protection (Xie et al., 2010). Additionally, it forms part of a ligand-recyclable, environmentally benign heterogeneous catalyst system for Ullmann type C–N coupling (Huang et al., 2018).

• Pharmacological Applications : Several studies have explored the analgesic and anti-inflammatory properties of compounds derived from pyrrole carbohydrazides. For example, arylidene 5‐phenyl‐4‐R‐pyrrole‐3‐carbohydrazides showed significant analgesic action in mice and moderate anti-inflammatory effects in rats (Murineddu et al., 2001).

• Antimicrobial Properties : Derivatives of pyrrole carbohydrazides have been found to possess antibacterial properties. For instance, 3-pyrrol-1-ylthieno[2,3-b]pyridine-2-carbohydrazide derivatives exhibited antibacterial activity (Kostenko et al., 2015).

• Inhibitory Effects on Carbon Steel Corrosion : 1H-pyrrole-2,5-dione derivatives, related to N'-phenyl-1H-pyrrole-2-carbohydrazide, have shown effectiveness as inhibitors of carbon steel corrosion in hydrochloric acid medium, indicating their potential in materials science (Zarrouk et al., 2015).

• Potential as Tuberculostatics : Carbohydrazides and hydrazones of pyrrole derivatives have been investigated as potential tuberculostatics, showing inhibitory activity against Mycobacterium tuberculosis (Bijev, 2006).